Cas no 21263-69-4 (N,N-dimethyl-N'-(2-nitrophenyl)propane-1,3-diamine hydrochloride (1:1))

• Product Name: N,N-dimethyl-N'-(2-nitrophenyl)propane-1,3-diamine hydrochloride (1:1)
• CAS No: 21263-69-4
• MF: C₁₁H₁₈ClN₃O₂
• MW: 259.732521533966
• CID: 1400167
• PubChem ID: 210503
• Update Time: 2025-04-20

N,N-dimethyl-N'-(2-nitrophenyl)propane-1,3-diamine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-N'-(2-nitrophenyl)propane-1,3-diamine hydrochloride (1:1)
• N,N-Dimethyl-N'-(2-nitrophenyl)-1,3-propanediamine hydrochloride
• 1,3-Propanediamine, N,N-dimethyl-N'-(2-nitrophenyl)-, monohydrochloride
• N,N-Dimethyl-N'-(o-nitrophenyl)-1,3-propanediamine monohydrochloride
• N~1~,N~1~-Dimethyl-N~3~-(2-nitrophenyl)propane-1,3-diamine--hydrogen chloride (1/1)
• DTXSID60943722
• 21263-69-4
• 1,3-Propanediamine, N,N-dimethyl-N'-(o-nitrophenyl)-, monohydrochloride
• N-(Dimethylamino-3-propyl) o-nitraniline hydrochloride
• Chlorhydrate de N-(gamma-dimethylaminopropyl) ortho-nitraline
• Chlorhydrate de N-(gamma-dimethylaminopropyl) ortho-nitraline [French]

• Inchi： 1S/C11H17N3O2.ClH/c1-13(2)9-5-8-12-10-6-3-4-7-11(10)14(15)16;/h3-4,6-7,12H,5,8-9H2,1-2H3;1H
• InChI Key： DEXQMSAUJDKCIE-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1NCCCN(C)C)=O

Computed Properties

• Exact Mass: 259.10894
• Monoisotopic Mass: 259.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 58.41